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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

Introduction
DPM-1001 is a potent, selective, and orally bioavailable non-competitive inhibitor of protein-

tyrosine phosphatase 1B (PTP1B), with an IC50 of 100 nM.[1][2] It is an analog of the PTP1B

inhibitor trodusquemine (MSI-1436).[3] PTP1B is a key negative regulator of insulin and leptin

signaling pathways, making it a significant therapeutic target for type 2 diabetes and obesity.[3]

[4] DPM-1001 has demonstrated anti-diabetic properties by enhancing insulin and leptin

signaling in animal models.[1][3] Additionally, DPM-1001 functions as a copper chelator and

has shown potential in ameliorating copper overload in preclinical models of Wilson's disease.

[5][6][7][8]

These application notes provide detailed protocols for the preparation of DPM-1001 stock

solutions for in vitro and in vivo research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for DPM-1001 and its trihydrochloride

salt.
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Property DPM-1001
DPM-1001
trihydrochloride

Reference

Molecular Formula C35H57N3O3 C35H60Cl3N3O3 [1][9]

Molecular Weight 567.85 g/mol 677.23 g/mol [1][9]

Appearance
Off-white to light

yellow solid

Off-white to light

yellow solid
[1][9]

Purity >98% 99.84% [10]

IC50 (PTP1B) 100 nM 100 nM [1][9]

Solubility (in Vitro)
DMSO: 100 mg/mL

(176.10 mM)

DMSO: 80 mg/mL

(118.13 mM); H2O:

33.33 mg/mL (49.22

mM)

[1][9]

Storage (Powder) -20°C for 3 years
4°C (under nitrogen,

away from moisture)
[1][9]

Storage (Stock

Solution)

-80°C for 6 months;

-20°C for 1 month

-80°C for 6 months;

-20°C for 1 month

(under nitrogen, away

from moisture)

[1][9]

Experimental Protocols
Safety Precautions
Before handling DPM-1001, review the Safety Data Sheet (SDS).[11] Although not classified as

a hazardous substance, standard laboratory safety practices should be followed.[11] Use

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle

the compound in a well-ventilated area or a chemical fume hood.[12] Avoid inhalation of dust

and contact with skin and eyes.[11]

Protocol 1: Preparation of DPM-1001 Stock Solution for
In Vitro Use
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This protocol describes the preparation of a high-concentration stock solution of DPM-1001 in

DMSO.

Materials:

DPM-1001 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Warming device (e.g., water bath or heat block) (optional)

Procedure:

Calculate the required amount: Based on the desired stock concentration and volume,

calculate the mass of DPM-1001 powder needed. For example, to prepare 1 mL of a 10 mM

stock solution (MW = 567.85 g/mol ), you would need 5.68 mg of DPM-1001.

Weigh the compound: Carefully weigh the calculated amount of DPM-1001 powder and

place it in a sterile microcentrifuge tube or vial.

Add solvent: Add the appropriate volume of DMSO to the tube. It is recommended to use

newly opened DMSO as it is hygroscopic, and water content can affect solubility.[1]

Dissolve the compound:

Vortex the solution thoroughly.

If the compound does not fully dissolve, sonication and/or gentle warming up to 60°C can

be used to aid dissolution.[1]

Aliquot and store: Once the DPM-1001 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of DPM-1001 Formulation for In
Vivo Administration
This protocol provides an example of how to prepare DPM-1001 for oral or intraperitoneal

administration in animal models. This formulation yields a clear solution.[1]

Materials:

DPM-1001 stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (sterile)

Sterile tubes

Vortex mixer

Procedure (for a 5 mg/mL final concentration):

Prepare the vehicle components: This protocol uses a vehicle composed of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.

Mix DMSO and PEG300: In a sterile tube, add 400 µL of PEG300 to 100 µL of a 50 mg/mL

DPM-1001 DMSO stock solution. Mix thoroughly by vortexing.

Add Tween-80: Add 50 µL of Tween-80 to the mixture and vortex until the solution is

homogeneous.

Add Saline: Add 450 µL of saline to bring the total volume to 1 mL. Vortex again to ensure

complete mixing.

Final concentration: This procedure will yield a 1 mL solution with a final DPM-1001
concentration of 5 mg/mL.
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Use: The resulting clear solution is suitable for oral or intraperitoneal administration.[1] It is

recommended to prepare this formulation fresh before each use.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of action of DPM-1001 and the experimental

workflow for preparing a stock solution.

Insulin Signaling

Leptin Signaling

Insulin Insulin Receptor (IR)
binds

IRS (phosphorylated)
activates

PI3K/Akt Pathway Glucose Uptake

Leptin Leptin Receptor (LR)
binds

JAK/STAT Pathway
activates

Appetite Suppression

PTP1B

 dephosphorylates

 dephosphorylates

DPM-1001
 inhibits

Click to download full resolution via product page

Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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